![molecular formula C8H10ClNO2 B2874113 3,6-Dimethylpyridine-2-carboxylic acid hydrochloride CAS No. 2229312-80-3](/img/structure/B2874113.png)
3,6-Dimethylpyridine-2-carboxylic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride is a compound with the CAS Number: 61406-78-8. It has a molecular weight of 179.65 .
Synthesis Analysis
While specific synthesis methods for “3,6-Dimethylpyridine-2-carboxylic acid hydrochloride” were not found, pyridine derivatives can be synthesized through various methods such as the Suzuki-Miyaura cross-coupling of 2-pyridyl ammonium salts .Molecular Structure Analysis
The InChI code for 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride is 1S/C7H13NO2.ClH/c1-7(2)3-4-8-5(7)6(9)10;/h5,8H,3-4H2,1-2H3,(H,9,10);1H .Physical And Chemical Properties Analysis
3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride is a powder with a molecular weight of 179.65 .Scientific Research Applications
Metal-Organic Frameworks (MOFs)
Research demonstrates the application of pyridine dicarboxylic acids in constructing intricate metal-organic frameworks (MOFs). These frameworks exhibit unique 3D network structures that are formed through coordination between metal ions and pyridine dicarboxylic acid ligands. For example, Ce(III) and Pr(III) with pyridine-2,6-dicarboxylic acid form a linear coordination polymeric structure under hydrothermal conditions. Hexameric water clusters join these linear chains through bonding to the metal ions, showcasing the potential of pyridine dicarboxylic acids in developing MOFs with specific water cluster arrangements (Ghosh & Bharadwaj, 2003).
Intermolecular Hydrogen Bonding
The ability of pyridine dicarboxylic acid derivatives to engage in strong intermolecular hydrogen bonding is highlighted in the study of acid−amide intermolecular hydrogen bonding. A dimethylbutynoic acid with a pyridone terminus acts as its self-complement in molecular recognition to form an intermolecularly hydrogen-bonded dimer, revealing the role of pyridine dicarboxylic acids in facilitating specific molecular interactions (Wash et al., 1997).
Nanotubular Structures
La(III) coordination polymers formed with pyridine-2,6-dicarboxylic acid under certain conditions can lead to infinitely long bunched nanotubes. This research opens up pathways for the use of pyridine dicarboxylic acids in creating nanotubular structures with potential applications in catalysis, separation processes, and nanotechnology (Ghosh & Bharadwaj, 2005).
Photodimerization Studies
The photodimerization of 2-aminopyridines and 2-pyridones in hydrochloric acid solution, resulting in the formation of 1,4-dimers, exemplifies the significant role of pyridine derivatives in photochemical reactions. This process and the resulting dimers' unusual properties shed light on the potential applications of pyridine dicarboxylic acids in developing photo-responsive materials (Taylor & Kan, 1963).
Polymerization Processes
The living cationic polymerization of vinyl monomers by organoaluminum halides in the presence of 2,6-dimethylpyridine showcases the utility of pyridine dicarboxylic acids in polymer science. This study illustrates how these acids can stabilize growing carbocations, leading to controlled polymerization processes (Higashimura et al., 1989).
Safety and Hazards
properties
IUPAC Name |
3,6-dimethylpyridine-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2.ClH/c1-5-3-4-6(2)9-7(5)8(10)11;/h3-4H,1-2H3,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAPLAEFABAYHEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C=C1)C)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2229312-80-3 |
Source
|
Record name | 3,6-dimethylpyridine-2-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.